Cas no 28901-18-0 (1H-Naphth[1,2-g]indole,2,10,11,11a-tetrahydro-7-methoxy-11a-methyl-)

1H-Naphth[1,2-g]indole,2,10,11,11a-tetrahydro-7-methoxy-11a-methyl- structure
28901-18-0 structure
Product Name:1H-Naphth[1,2-g]indole,2,10,11,11a-tetrahydro-7-methoxy-11a-methyl-
CAS No:28901-18-0
MF:C18H19NO
MW:265.349564790726
CID:279130
PubChem ID:152970
Update Time:2025-04-19

1H-Naphth[1,2-g]indole,2,10,11,11a-tetrahydro-7-methoxy-11a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[1,2-g]indole,2,10,11,11a-tetrahydro-7-methoxy-11a-methyl-
    • 7-methoxy-11a-methyl-1,9b,10,11-tetrahydronaphtho[1,2-g]indole
    • DTXSID50951533
    • 1H-Naphth(1,2-g)indole, 2,10,11,11a-tetrahydro-7-methoxy-11a-methyl-
    • Methoxyimine
    • 28901-18-0
    • 7-Methoxy-11a-methyl-9b,10,11,11a-tetrahydro-1H-naphtho[1,2-g]indole
    • 1,10,11,11a-Tetrahydro-7-methoxy-11a-methyl-1H-naphth(1,2-g)indole
    • Inchi: 1S/C18H19NO/c1-18-8-7-15-14-6-4-13(20-2)11-12(14)3-5-16(15)17(18)19-10-9-18/h3-6,10-11,15H,7-9H2,1-2H3
    • InChI Key: TVSCFMXJYNZEER-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C=CC1=C3C(C)(CC=N3)CCC12

Computed Properties

  • Exact Mass: 265.14677
  • Monoisotopic Mass: 265.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 470.7°Cat760mmHg
  • Flash Point: 191.3°C
  • Refractive Index: 1.635
  • PSA: 21.59

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